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Compound of Interest

Compound Name: Succinic acid-13C4

Cat. No.: B1316312 Get Quote

This technical guide provides an in-depth overview of Succinic acid-13C4, a stable isotope-

labeled compound crucial for metabolic research and as an internal standard in quantitative

analyses. Targeted at researchers, scientists, and professionals in drug development, this

document outlines the typical specifications found in a Certificate of Analysis, details analytical

methodologies, and visualizes relevant workflows and metabolic pathways.

Certificate of Analysis: Representative Data
A Certificate of Analysis (CoA) for Succinic acid-13C4 provides critical information regarding

its identity, purity, and quality. The following tables summarize the key quantitative data typically

presented in a CoA, compiled from various suppliers.[1][2]

Identity and Chemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1316312?utm_src=pdf-interest
https://www.benchchem.com/product/b1316312?utm_src=pdf-body
https://www.benchchem.com/product/b1316312?utm_src=pdf-body
https://isotope.com/succinic-acid-13c4-clm-1571-025
https://isotope.com/siccinic-acid-13c4-clm-1571-group
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Specification

Chemical Name Succinic acid-13C4

Synonyms
Butanedioic acid-13C4, Wormwood acid-

13C4[3]

Molecular Formula (¹³C)₄H₆O₄

Molecular Weight 122.06 g/mol [1][2]

CAS Number 201595-67-7[1]

Appearance White to off-white solid

Melting Point 187-190 °C

Boiling Point 235 °C

Quality and Purity Specifications
Parameter Specification

Chemical Purity (Assay) ≥98%[1][2]

Isotopic Purity (Atom % ¹³C) ≥99%[4]

Mass Shift M+4

Storage Temperature Room temperature[1][2]

Experimental Protocols
The analysis of Succinic acid-13C4 to confirm its identity and purity involves a combination of

chromatographic and spectroscopic techniques. The following sections detail the

methodologies for these key experiments.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) for Quantification
This method is widely used for the quantitative analysis of Succinic acid-13C4 in biological

matrices.[5][6] The use of a stable isotope-labeled internal standard is recommended for
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accurate quantification.

Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-

performance liquid chromatography (UHPLC) system coupled to a tandem mass

spectrometer.[6]

Chromatographic Column: A C18 reversed-phase column is typically employed.[6]

Mobile Phase: A gradient of an aqueous solution (e.g., 0.9% formic acid in water) and an

organic solvent (e.g., 0.9% formic acid in acetonitrile).[5][6]

Flow Rate: A typical flow rate is 0.3 mL/min.[5][6]

Injection Volume: 5 µL of the prepared sample is injected for analysis.[5][6]

Ionization Mode: Negative electrospray ionization (ESI-) is commonly used.[5][6]

Mass Spectrometry Mode: Multiple Reaction Monitoring (MRM) is utilized for quantification,

monitoring the transition of the precursor ion to a specific product ion.[5][6]

Source Temperature: Approximately 350 °C.[5][6]

Ion Spray Voltage: Around -4500 V.[5][6]

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
NMR spectroscopy is a powerful tool for confirming the chemical structure and isotopic labeling

of Succinic acid-13C4. Both ¹H and ¹³C NMR spectra are acquired.

Sample Preparation: A small amount of the substance is dissolved in a suitable deuterated

solvent, such as DMSO-d₆ or D₂O.

¹H NMR: The proton NMR spectrum is used to confirm the proton environment. In Succinic
acid-13C4, the protons will show coupling to the ¹³C nuclei.

¹³C NMR: The carbon-13 NMR spectrum directly confirms the enrichment of the carbon

atoms. A single peak is expected in the ¹³C NMR spectrum of fully labeled succinic acid, with
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its chemical shift providing information about the electronic environment of the carbon atoms.

Visualizations
The following diagrams illustrate the workflow for a Certificate of Analysis and the metabolic

pathway where Succinic acid-13C4 is a key intermediate.
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Certificate of Analysis Workflow for Succinic Acid-13C4
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Certificate of Analysis Workflow
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Succinic Acid in the Krebs Cycle
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Succinic Acid's Role in the Krebs Cycle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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